Cas no 349138-97-2 (3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide
• CAS No: 349138-97-2
• MF: C₂₀H₁₉ClN₂O₂
• MW: 354.830064058304
• MDL: MFCD00174955
• CID: 5026124
• Update Time: 2025-08-05

3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide
• 2ZW
• 4q9m
• 4q9o
• CBMicro_009627
• Oprea1_140939
• SMSF0011606
• STK825695
• CB12441
• Q27453429
• 3-(2-chlorophenyl)-N-(4-isopropylphenyl)-5-methylisoxazole-4-carboxamide
• (3-(2-CHLOROPHENYL)-5-METHYLISOXAZOL-4-YL)-N-(4-(ISOPROPYL)PHENYL)FORMAMIDE
• 3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide

• MDL： MFCD00174955
• Inchi： 1S/C20H19ClN2O2/c1-12(2)14-8-10-15(11-9-14)22-20(24)18-13(3)25-23-19(18)16-6-4-5-7-17(16)21/h4-12H,1-3H3,(H,22,24)
• InChI Key： WRQYTVUHKWFTAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(=C(C)ON=1)C(NC1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 451
• XLogP3: 5
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide

Introduction to 3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide (CAS No. 349138-97-2)

3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 349138-97-2, belongs to the class of oxazole derivatives, which are known for their diverse biological activities. The presence of multiple aromatic rings and functional groups in its molecular structure endows it with potential applications in drug discovery and development.

The molecular structure of 3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide features a central oxazole ring, which is a five-membered heterocyclic compound containing one oxygen atom. This oxazole ring is substituted with a 2-chlorophenyl group at the 3-position and a methyl group at the 5-position. Additionally, the nitrogen atom of the oxazole ring is connected to a phenyl group that is further substituted with a 4-(propan-2-yl)phenyl moiety. This complex arrangement of functional groups makes the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in oxazole derivatives due to their reported biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms and functional groups in 3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide may contribute to its unique pharmacological profile. For instance, the chlorophenyl group can interact with biological targets through hydrophobic interactions and dipole-dipole forces, while the methyl group can influence the compound's solubility and metabolic stability.

The presence of the 4-(propan-2-yl)phenyl substituent adds another layer of complexity to the compound's interactions with biological systems. This group can engage in π-stacking interactions with aromatic residues in proteins, potentially modulating enzyme activity or receptor binding. Moreover, the propan-2-yl chain introduces a degree of flexibility to the molecule, which can affect its conformational dynamics and thus its binding affinity to biological targets.

Recent studies have highlighted the importance of structural diversity in drug design, emphasizing that subtle modifications in molecular structure can significantly alter biological activity. The compound 3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide exemplifies this principle, as its unique combination of functional groups positions it as a versatile scaffold for medicinal chemistry innovation. Researchers are exploring various synthetic routes to modify this compound further, aiming to optimize its pharmacological properties and develop novel therapeutic agents.

The synthesis of 3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the formation of the oxazole ring through cyclization reactions, followed by functional group transformations such as chlorination and alkylation. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce the various substituents onto the core structure efficiently.

The pharmacological evaluation of this compound has revealed promising preliminary results. In vitro assays have shown that it exhibits moderate activity against certain bacterial strains and may have potential applications in treating infections caused by multidrug-resistant pathogens. Additionally, preliminary in vivo studies suggest that it may possess anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

The development of new therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. The solubility, metabolic stability, and distribution profile of 3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide are being carefully evaluated to ensure its suitability for clinical applications. Computational modeling techniques are being used to predict how the compound will behave within biological systems, providing valuable insights into its potential therapeutic utility.

The future direction of research on 3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-yl)phenyl]-1,2-oxazole-4-carboxamide includes further optimization of its chemical structure to enhance its biological activity and pharmacokinetic properties. This may involve modifying the substituents on the oxazole ring or introducing new functional groups that could improve target binding affinity or metabolic stability. Additionally, researchers are exploring combinatorial chemistry approaches to generate libraries of related compounds for high-throughput screening against various disease targets.

In conclusion, 3-(2-Chlorophenyl)-5-methyl-N-[4-(propan-2-y l)phen yl]-1 , -oxaz ole -4 -car box am ide (CAS No .349138 -97 - - ) is a structurally complex and functionally intriguing organic compound with significant potential in pharmaceutical research . Its unique combination o f functio nal gro ups makes it a promisin g scaff old for deve lo p ing n ove l thera peu tic s . With furthe r resear ch an d optimizatio n , this compo und holds great promise for addres sin g various m edic al conditio ns an d improve d ing patient outcomes .